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Compound of Interest

Compound Name: Propyl 3-cyclohexylpropanoate

CAS No.: 16595-06-5

Cat. No.: B1266762

Get Quote

A Note on Chemical Identity: Extensive searches for safety data specifically for "Propyl 3-
cyclohexylpropanoate" did not yield a dedicated Safety Data Sheet (SDS). However, the

closely related and more commercially prevalent compound, Allyl Cyclohexyl Propionate (CAS

No. 2705-87-5), is well-documented. Given the potential for nomenclature confusion, this guide

will focus on the safe handling of Allyl Cyclohexyl Propionate. It is imperative to confirm the

precise identity of your chemical substance with your supplier's SDS before proceeding. The

information for Allyl Cyclohexyl Propionate should not be directly extrapolated to other

compounds.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Allyl Cyclohexyl Propionate. Our aim is to furnish you

with the critical knowledge to foster a safe and efficient laboratory environment.

Understanding the Hazard Profile
Allyl Cyclohexyl Propionate is classified with the following hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]
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Skin Sensitization: May cause an allergic skin reaction.[1][2][3]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[2][3]

A thorough understanding of these hazards is the foundation of a robust safety protocol. The

primary routes of exposure are oral ingestion, dermal contact, and inhalation.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are non-negotiable when handling Allyl Cyclohexyl

Propionate. The following table outlines the recommended PPE for various laboratory

operations.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Dispensing

Chemical safety

goggles

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat

Not generally

required if

performed in a

well-ventilated

area or chemical

fume hood.

Mixing and

Formulating

Chemical safety

goggles and face

shield

Chemical-

resistant gloves

(e.g., Nitrile)

Chemical-

resistant apron

over a laboratory

coat.[4]

Recommended

to be performed

in a chemical

fume hood to

avoid vapor

inhalation.

Heating or

Reactions

Chemical safety

goggles and face

shield

Chemical-

resistant gloves

(e.g., Nitrile)

Chemical-

resistant apron

over a laboratory

coat.[4]

Mandatory to be

performed in a

chemical fume

hood.

Waste Disposal
Chemical safety

goggles

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat

Not generally

required if

handling sealed

waste

containers.

Causality of PPE Choices:

Eye and Face Protection: The risk of splashes during transfer and mixing necessitates the

use of chemical safety goggles at a minimum. A face shield provides an additional layer of

protection, particularly during procedures with a higher risk of splashing or exothermic

reactions.

Hand Protection: Given that Allyl Cyclohexyl Propionate is harmful in contact with skin and

can cause sensitization, chemical-resistant gloves are crucial.[1][2] Nitrile gloves are a
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common and effective choice for incidental contact. Always inspect gloves for any signs of

degradation or perforation before use.

Body Protection: A standard laboratory coat protects against minor spills. When handling

larger quantities or during procedures with a higher splash risk, a chemical-resistant apron

worn over the lab coat is recommended to prevent saturation of clothing.[4]

Respiratory Protection: Due to the risk of harm upon inhalation, it is best practice to handle

this chemical in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize vapor exposure.[1]

Procedural Guidance for Safe Handling and
Disposal
A systematic approach to handling and disposal is critical for minimizing risk.

Handling Protocol
Preparation:

Ensure a calibrated and certified chemical fume hood is available and functioning

correctly.

Assemble all necessary equipment and reagents before starting work.

Clearly label all containers with the chemical name and appropriate hazard warnings.

Personal Protective Equipment (PPE) Donning:

Don a laboratory coat, ensuring it is fully buttoned.

Put on chemical safety goggles.

Wash and dry hands thoroughly before donning the appropriate chemical-resistant gloves.

Chemical Handling:
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Perform all transfers and manipulations of Allyl Cyclohexyl Propionate within the chemical

fume hood.

Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

Keep containers sealed when not in use to minimize vapor release.

Post-Handling:

Decontaminate any surfaces that may have come into contact with the chemical.

Remove gloves using a technique that avoids skin contact with the outer surface.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Waste Segregation:

Collect all waste contaminated with Allyl Cyclohexyl Propionate in a dedicated, labeled,

and sealed hazardous waste container.

Do not mix this waste with other waste streams unless compatibility has been confirmed.

Container Management:

Use containers that are chemically resistant and have a secure lid.

Label the waste container clearly with "Hazardous Waste," the chemical name, and the

associated hazards.

Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly

ventilated area.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).
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Collect the absorbed material into a sealed hazardous waste container for disposal.[5]

Final Disposal:

Dispose of the hazardous waste through your institution's designated hazardous waste

management program, following all local, state, and federal regulations.[2]

Visualizing the Workflow
The following diagram illustrates the key decision points and procedural flow for the safe

handling of Allyl Cyclohexyl Propionate.

Preparation PPE Chemical Handling Cleanup & Disposal

Review SDS & Procedure Assemble Equipment & Reagents Label Glassware Don Appropriate PPE Work in Fume Hood Transfer & Mix Keep Containers Sealed Decontaminate Surfaces Segregate Hazardous Waste Doff PPE Correctly Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Allyl Cyclohexyl Propionate.

Safety Considerations for the Precursor: 3-
Cyclohexylpropionic Acid
The synthesis of esters like Allyl Cyclohexyl Propionate often involves the precursor acid, in this

case, 3-Cyclohexylpropionic Acid (CAS No. 701-97-3). It is crucial to also be aware of its

hazard profile:

Acute Toxicity: Harmful if swallowed.[6]

Skin Irritation: Causes skin irritation.[6]

Eye Irritation: Causes serious eye irritation.[6]

When handling 3-Cyclohexylpropionic Acid, the following specific precautions should be taken:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.carlroth.com/medias/SDB-28K1-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQwMTN8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd5TkM4NU1UZzFORFEwT0RJek1EY3dMMU5FUWw4eU9Fc3hYMEZWWDBWT0xuQmtaZ3xmNmM5OTkzMDAyYWJjZjBjYTFhNTA4ODA0NGVmMWIwMGYwZTY3YTVjZjZhNmE2OWRlNGY4ODIzOWM4NGZmMGZi
https://www.madarcorporation.com/spec-sheets/fragrance-ingredients/allyl-cyclohexyl-propionate/Allyl%20Cyclohexyl%20Propionate%20-%204479102%20All%20docs.pdf
https://www.benchchem.com/product/b1266762/docs?utm_src=pdf-body-img#navigating-the-safe-handling-of-propyl-3-cyclohexylpropanoate-a-detailed-guide
https://www.sigmaaldrich.com/SG/en/sds/aldrich/161470?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/161470?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/161470?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear protective gloves, and eye/face protection.[6]

Wash skin thoroughly after handling.[6]

Do not eat, drink, or smoke when using this product.[6]

By understanding and mitigating the risks associated with both the final product and its

precursors, you create a more comprehensive safety net in your laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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